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A deep dive into the experimental data surrounding two of the most promising anti-aging

compounds.

In the quest to extend healthy lifespan, two drugs have consistently captured the attention of

the scientific community: Rapamycin, an mTOR inhibitor, and Metformin, a first-line treatment

for type 2 diabetes. Both have demonstrated the potential to modulate the aging process in

various model organisms. This guide provides a comprehensive comparison of their efficacy in

extending lifespan, supported by experimental data, detailed methodologies, and an

exploration of their underlying molecular pathways.

Quantitative Efficacy on Lifespan: A Head-to-Head
Comparison
Experimental studies, particularly those conducted by the Interventions Testing Program (ITP),

have provided robust data on the effects of Rapamycin and Metformin on the lifespan of

genetically heterogeneous mice. The data consistently demonstrates that Rapamycin has a

more pronounced and reproducible effect on lifespan extension compared to Metformin.

Rapamycin Lifespan Data
Rapamycin has been shown to extend both median and maximum lifespan in mice, with its

effects being dose-dependent and exhibiting some sex-specific differences. Higher doses have

generally resulted in greater lifespan extension.
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Study

Reference

Mouse

Strain
Dosage

Age at

Start of

Treatment

Median

Lifespan

Extension

(Male)

Median

Lifespan

Extension

(Female)

Maximum

Lifespan

Extension

Harrison et

al., 2009
UM-HET3

14 ppm in

diet
20 months 9% 14%

Statistically

significant

increase

Miller et al.,

2011
UM-HET3

14 ppm in

diet
9 months 10% 18%

16%

(male),

13%

(female) at

90th

percentile

Miller et al.,

2014
UM-HET3

42 ppm in

diet
9 months 23% 26%

8% (male),

11%

(female) at

90th

percentile

Bitto et al.,

2016
C57BL/6J

42 ppm in

diet

(transient)

20 months ~23% ~26%
Not

specified

Strong et

al., 2020
UM-HET3

42 ppm in

diet
20 months

11%

(continuou

s)

15%

(continuou

s)

Not

specified

Metformin Lifespan Data
The effect of Metformin on the lifespan of healthy, non-diabetic mice is less clear-cut than that

of Rapamycin. Study outcomes have been variable, with some showing a modest lifespan

extension, while others report no significant effect or even a negative impact at higher doses.[1]
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Study

Reference

Mouse

Strain
Dosage

Age at

Start of

Treatment

Median

Lifespan

Extension

(Male)

Median

Lifespan

Extension

(Female)

Maximum

Lifespan

Extension

Martin-

Montalvo

et al., 2013

C57BL/6
0.1% w/w

in diet
Middle age 5.8% Not tested

Not

specified

Anisimov

et al., 2011

HER-2/neu

transgenic

100 mg/kg

in drinking

water

2 months - 8%
Not

specified

Smith et

al., 2010

Fischer

344 rats

1500 ppm

in diet
10 months

No

significant

effect

Not tested

No

significant

effect

ITP

Studies

(various)

UM-HET3 Various Various

Inconsisten

t and not

significant

Inconsisten

t and not

significant

Inconsisten

t and not

significant

Combination Therapy: Rapamycin and Metformin
Emerging research suggests that a combination of Rapamycin and Metformin may offer

synergistic benefits. Metformin has been observed to mitigate some of the negative metabolic

side effects of Rapamycin, such as insulin resistance. One study found that the combination of

rapamycin and metformin increased mouse lifespan by 23% in males and 26% in females.

Signaling Pathways
The distinct mechanisms of action of Rapamycin and Metformin underpin their effects on aging.

Rapamycin primarily inhibits the mechanistic target of rapamycin (mTOR) pathway, while

Metformin's effects are largely mediated through the activation of AMP-activated protein kinase

(AMPK).
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Caption: The mTOR signaling pathway, a central regulator of cell growth and metabolism, is

inhibited by Rapamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1236372#comparing-the-efficacy-of-rapamycin-and-
metformin-on-lifespan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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